Neopentyl glycol
Neopentyl glycol
2,2-Dimethyl-1,3-propanediol readily absorbs moisture on exposure to air.
Neopentyl glycol is a propane-1,3-diol carrying two methyl groups at position 2.
2,2-dimethylpropane-1,3-diol is a white crystalline solid. Melting point 130°C.
Neopentyl glycol is a propane-1,3-diol carrying two methyl groups at position 2.
2,2-dimethylpropane-1,3-diol is a white crystalline solid. Melting point 130°C.
Brand Name:
Vulcanchem
CAS No.:
126-30-7
VCID:
VC20808386
InChI:
InChI=1S/C5H12O2/c1-5(2,3-6)4-7/h6-7H,3-4H2,1-2H3
SMILES:
CC(C)(CO)CO
Molecular Formula:
C5H12O2
(CH3)2C(CH2OH)2
C5H12O2
(CH3)2C(CH2OH)2
C5H12O2
Molecular Weight:
104.15 g/mol
Neopentyl glycol
CAS No.: 126-30-7
Cat. No.: VC20808386
Molecular Formula: C5H12O2
(CH3)2C(CH2OH)2
C5H12O2
Molecular Weight: 104.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,2-Dimethyl-1,3-propanediol readily absorbs moisture on exposure to air. Neopentyl glycol is a propane-1,3-diol carrying two methyl groups at position 2. 2,2-dimethylpropane-1,3-diol is a white crystalline solid. Melting point 130°C. |
|---|---|
| CAS No. | 126-30-7 |
| Molecular Formula | C5H12O2 (CH3)2C(CH2OH)2 C5H12O2 |
| Molecular Weight | 104.15 g/mol |
| IUPAC Name | 2,2-dimethylpropane-1,3-diol |
| Standard InChI | InChI=1S/C5H12O2/c1-5(2,3-6)4-7/h6-7H,3-4H2,1-2H3 |
| Standard InChI Key | SLCVBVWXLSEKPL-UHFFFAOYSA-N |
| Impurities | Impurities may include neopentyl glycol monoformate, neopentyl glycol monoisobutyrate, 2,2,4-trimethyl-1,3-pentanediol, and the cyclic acetal from the reaction of hydroxypivaldehyde and neopentyl glycol. |
| SMILES | CC(C)(CO)CO |
| Canonical SMILES | CC(C)(CO)CO |
| Boiling Point | 406.4 °F at 760 mm Hg (USCG, 1999) 208.0 °C 207 °C 210 °C |
| Colorform | Needles from benzene Crystalline solid |
| Flash Point | 225 °F (USCG, 1999) 265 °F (129 °C) (open cup) 107 °C |
| Melting Point | 260.6 °F (USCG, 1999) 130.0 °C 129.3 °C 127 °C |
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